Cas no 1428347-52-7 (N-3-(1H-imidazol-1-yl)propyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide)

• Product Name: N-3-(1H-imidazol-1-yl)propyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide
• CAS No: 1428347-52-7
• MF: C₁₃H₁₇N₅O₂
• MW: 275.306381940842
• CID: 5962516
• PubChem ID: 71789303
• Update Time: 2025-10-29

N-3-(1H-imidazol-1-yl)propyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1H-imidazol-1-yl)propyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide
• VU0537063-1
• N-[3-(1H-imidazol-1-yl)propyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide
• AKOS024539108
• F6211-0118
• N-(3-imidazol-1-ylpropyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• N-(3-(1H-imidazol-1-yl)propyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• 1428347-52-7

• Inchi： 1S/C13H17N5O2/c19-13(15-3-1-5-17-7-4-14-10-17)11-9-12-18(16-11)6-2-8-20-12/h4,7,9-10H,1-3,5-6,8H2,(H,15,19)
• InChI Key： HJRHVGSMZSSQOG-UHFFFAOYSA-N
• SMILES： O1C2=CC(C(NCCCN3C=NC=C3)=O)=NN2CCC1

Computed Properties

• Exact Mass: 275.13822480g/mol
• Monoisotopic Mass: 275.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 74Ų

Additional information on N-3-(1H-imidazol-1-yl)propyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide

Comprehensive Overview of N-3-(1H-imidazol-1-yl)propyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide (CAS No. 1428347-52-7)

The compound N-3-(1H-imidazol-1-yl)propyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide (CAS No. 1428347-52-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex name reflects its intricate architecture, combining an imidazole moiety with a pyrazolo[3,2-b][1,3]oxazine core, which is further functionalized with a carboxamide group. This combination of heterocycles makes it a promising candidate for various biomedical applications, particularly in the development of novel therapeutic agents.

Recent trends in pharmaceutical research highlight a growing interest in heterocyclic compounds like N-3-(1H-imidazol-1-yl)propyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide. Users frequently search for terms such as "imidazole derivatives in drug design", "pyrazolooxazine applications", and "CAS 1428347-52-7 uses", indicating a strong demand for information on this compound's potential. Its structural features suggest possible interactions with biological targets, such as enzymes or receptors, making it a subject of ongoing studies in kinase inhibition and signal transduction modulation.

The synthesis of N-3-(1H-imidazol-1-yl)propyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide involves multi-step organic reactions, often starting from commercially available imidazole precursors. Researchers have optimized protocols to achieve high yields and purity, as documented in recent patents and journal articles. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound, ensuring its suitability for further biological evaluation.

One of the most intriguing aspects of this molecule is its potential role in addressing drug resistance, a hot topic in modern pharmacology. With the rise of antimicrobial and anticancer resistance, compounds like N-3-(1H-imidazol-1-yl)propyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide are being explored for their ability to bypass common resistance mechanisms. Preliminary studies suggest that its unique structure may interfere with efflux pumps or alter target binding sites, offering new avenues for therapeutic intervention.

In addition to its pharmaceutical potential, CAS 1428347-52-7 has also attracted interest in material science. Its heterocyclic framework could contribute to the development of organic semiconductors or fluorescent probes, aligning with the current focus on sustainable and functional materials. Researchers are investigating its photophysical properties, which may enable applications in bioimaging or sensor technologies.

Safety and toxicity profiles of N-3-(1H-imidazol-1-yl)propyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide are under rigorous evaluation, as with any compound intended for biomedical use. Standard assays, including cytotoxicity testing and metabolic stability studies, are being conducted to ensure its suitability for further development. These studies are critical for addressing user queries such as "is CAS 1428347-52-7 safe?" and "what are the side effects of pyrazolooxazine derivatives?".

The future of N-3-(1H-imidazol-1-yl)propyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide looks promising, with ongoing research exploring its full potential. As the scientific community continues to uncover its properties and applications, this compound may soon find its place in the next generation of therapeutics and advanced materials. For those interested in its synthesis, mechanisms, or commercial availability, staying updated with the latest publications and patent filings is highly recommended.